Cas no 946418-99-1 (5-Chloro-3-(3-methoxyphenyl)-1,2,4-thiadiazole)

5-Chloro-3-(3-methoxyphenyl)-1,2,4-thiadiazole is a heterocyclic compound featuring a 1,2,4-thiadiazole core substituted with a chloro group at the 5-position and a 3-methoxyphenyl moiety at the 3-position. This structure imparts unique reactivity and potential utility in medicinal chemistry and agrochemical applications. The chloro group enhances electrophilic properties, facilitating further functionalization, while the methoxyphenyl substituent contributes to lipophilicity and steric effects. Its well-defined molecular framework makes it a valuable intermediate for synthesizing biologically active compounds, particularly in the development of inhibitors or ligands. The compound’s stability and synthetic accessibility further underscore its utility in research and industrial settings.
5-Chloro-3-(3-methoxyphenyl)-1,2,4-thiadiazole structure
946418-99-1 structure
Product Name:5-Chloro-3-(3-methoxyphenyl)-1,2,4-thiadiazole
CAS No:946418-99-1
MF:C10H9ClN2OS
MW:240.709259748459
MDL:MFCD14707337
CID:2852829
PubChem ID:46318457
Update Time:2025-05-28

5-Chloro-3-(3-methoxyphenyl)-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-3-(3-methoxyphenyl)-1,2,4-thiadiazole
    • 3-(5-Chloro-1,2,4-thiadiazol-3-yl)anisole
    • DTXSID601207673
    • DB-427759
    • 5-chloro-3-(3-methoxybenzyl)-1,2,4-thiadiazole
    • 5-chloro-3-[(3-methoxyphenyl)methyl]-1,2,4-thiadiazole
    • AKOS014603115
    • MFCD14707337
    • 946418-99-1
    • SCHEMBL1019111
    • QJEPSSRHPXZRPX-UHFFFAOYSA-N
    • 5-chloro-3-(3-methoxy-benzyl)-[1,2,4]thiadiazole
    • 5-Chloro-3-(3-methoxyphenyl)-1,2,4-thiadiazole
    • MDL: MFCD14707337
    • Inchi: 1S/C10H9ClN2OS/c1-14-8-4-2-3-7(5-8)6-9-12-10(11)15-13-9/h2-5H,6H2,1H3
    • InChI Key: QJEPSSRHPXZRPX-UHFFFAOYSA-N
    • SMILES: ClC1=NC(CC2C=CC=C(C=2)OC)=NS1

Computed Properties

  • Exact Mass: 240.0124118Da
  • Monoisotopic Mass: 240.0124118Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 63.3Ų

5-Chloro-3-(3-methoxyphenyl)-1,2,4-thiadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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5-Chloro-3-[(3-methoxyphenyl)methyl]-1,2,4-thiadiazole
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abcr
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